2-Methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline

• IUPAC Name: 2-methyl-4-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline
• InChI: InChI=1S/C11H11N5S/c1-6-5-8(3-4-9(6)12)10-15-16-7(2)13-14-11(16)17-10/h3-5H,12H2,1-2H3
• InChI Key: JJPVLHIJZIGNAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=NN3C(=NN=C3S2)C)N
• Molecular Formula: C11H11N5S
• Molecular Weight: 245.31 g/mol

Description

“2-Methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline” is a compound that belongs to the class of triazolothiadiazines. Triazolothiadiazines are hybrid nuclei made by fusion of two pharmaceutically active moieties, i.e., triazole and thiadiazine. They are known for their wide range of applications as synthetic intermediates and promising pharmaceuticals.

Synthesis Analysis

The synthesis of similar compounds involves the reaction of amines with different amines and triazole-2-thiol. Another method involves the reaction of bromoacetyl derivatives with 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol.

Molecular Structure Analysis

Triazolothiadiazines have a five-membered triazole ring fused with a six-membered thiadiazine ring. The ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors.

Chemical Reactions Analysis

The chemical reactions involving similar compounds include aromatic nucleophilic substitution and intramolecular cyclization.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been studied using density functional theory (DFT) calculations. The calculations included evaluations of frequency-dependent dipole moment, linear polarizability, and first hyperpolarizability values.

Scientific Research Applications

Anticancer Activity

Compounds with the 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine scaffold, such as the one , have been studied for their diverse pharmacological activities, including anticancer properties.

Antimicrobial Activity

These compounds have also shown antimicrobial properties. .

Analgesic and Anti-inflammatory Activity

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Antioxidant Activity

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Antiviral Activity

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Enzyme Inhibitors

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Antitubercular Agents

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Urease Inhibitors

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Mechanism of Action

Target of Action

The compound 2-Methyl-4-(3-methyl-[1,2,4]triazolo-[3,4-b][1,3,4]thiadiazol-6-yl)-phenylamine is a part of the 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine scaffold . This class of compounds has been found to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects .

Mode of Action

Compounds with similar structures have been found to inhibit key enzymes such as parp-1 and egfr, which play crucial roles in cancer cell proliferation .

Biochemical Pathways

Similar compounds have been found to interact with various biochemical pathways, including those involved in cancer cell proliferation .

Pharmacokinetics

In silico pharmacokinetic studies have been summarized for similar compounds .

Result of Action

Similar compounds have been found to exhibit cytotoxic activities against cancer cells .

Action Environment

Similar compounds have been found to exhibit their effects in various environments .

Future Directions

Triazolothiadiazines have profound importance in drug design, discovery, and development. They have diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitors, and antitubercular agents. Therefore, they present promising future directions for the development of new biologically active entities for the treatment of multifunctional diseases.